Cas no 1376435-67-4 (3-(Difluoromethyl)pyrrolidine)

• Product Name: 3-(Difluoromethyl)pyrrolidine
• CAS No: 1376435-67-4
• MF: C₅H₉F₂N
• MW: 121.12846827507
• MDL: MFCD22413292
• CID: 4697765
• Update Time: 2025-11-02

3-(Difluoromethyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(difluoromethyl)pyrrolidine
• SB11646
• 3-(Difluoromethyl)pyrrolidine

• MDL： MFCD22413292
• Inchi： 1S/C5H9F2N/c6-5(7)4-1-2-8-3-4/h4-5,8H,1-3H2
• InChI Key： UZOUSFRKYIBWJB-UHFFFAOYSA-N
• SMILES： FC(C1CNCC1)F

Computed Properties

• Exact Mass: 121.07
• Monoisotopic Mass: 121.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 74.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on 3-(Difluoromethyl)pyrrolidine

3-(Difluoromethyl)pyrrolidine (CAS No. 1376435-67-4): A Versatile Fluorinated Building Block in Modern Chemistry

In the rapidly evolving field of pharmaceutical and agrochemical research, 3-(Difluoromethyl)pyrrolidine (CAS No. 1376435-67-4) has emerged as a crucial fluorinated heterocyclic compound with wide-ranging applications. This difluoromethyl-substituted pyrrolidine derivative represents an important class of organofluorine compounds that are increasingly sought after in drug discovery and material science due to their unique physicochemical properties.

The molecular structure of 3-(Difluoromethyl)pyrrolidine features a five-membered nitrogen-containing ring with a difluoromethyl group at the 3-position, giving it distinct characteristics that make it valuable in multiple chemical applications. With the growing demand for fluorine-containing bioactive molecules, this compound has gained significant attention from researchers working on medicinal chemistry and crop protection agents.

Recent studies highlight the importance of 3-(Difluoromethyl)pyrrolidine derivatives in addressing current challenges in healthcare and agriculture. The compound serves as a key intermediate in the synthesis of various pharmaceutical candidates, particularly those targeting neurological disorders and metabolic diseases. Its fluorine substitution pattern enhances metabolic stability and bioavailability, making it particularly attractive for drug development programs.

From a synthetic chemistry perspective, 3-(Difluoromethyl)pyrrolidine CAS 1376435-67-4 offers several advantages. The difluoromethyl group provides both lipophilicity and polarity, creating an optimal balance for drug-like properties. This characteristic has led to its incorporation in numerous small molecule therapeutics currently in clinical trials, especially those targeting protein-protein interactions that were previously considered "undruggable."

The agrochemical industry has also recognized the potential of 3-(Difluoromethyl)pyrrolidine-based compounds. With increasing global focus on sustainable agriculture and reduced environmental impact, researchers are exploring this scaffold for developing next-generation crop protection agents with improved efficacy and lower toxicity profiles. The fluorine atoms in the molecule contribute to enhanced binding affinity with biological targets while maintaining favorable environmental properties.

Manufacturing processes for 3-(Difluoromethyl)pyrrolidine 1376435-67-4 have seen significant advancements in recent years. Modern synthetic routes emphasize atom economy and green chemistry principles, responding to the pharmaceutical industry's demand for more sustainable production methods. These improvements have made the compound more accessible to researchers while maintaining high purity standards required for pharmaceutical applications.

Analytical characterization of 3-(Difluoromethyl)pyrrolidine typically involves advanced techniques such as NMR spectroscopy (particularly 19F NMR), mass spectrometry, and HPLC analysis. These methods ensure the quality and consistency of the material, which is crucial when used as a building block in sensitive synthetic sequences. The compound's stability under various conditions makes it particularly valuable for multi-step synthetic routes.

Current research trends involving 3-(Difluoromethyl)pyrrolidine CAS No. 1376435-67-4 focus on its application in proteolysis targeting chimeras (PROTACs) and other targeted protein degradation technologies. The compound's ability to modulate protein function through subtle electronic effects makes it an attractive component in these cutting-edge therapeutic approaches. Additionally, its use in PET tracer development is being explored due to the favorable nuclear properties of fluorine-18.

The commercial availability of 3-(Difluoromethyl)pyrrolidine has expanded significantly to meet growing demand from both academic and industrial researchers. Suppliers now offer the compound in various quantities and purity grades, from milligram-scale for initial screening to kilogram quantities for process development. This accessibility has accelerated research into novel applications across multiple disciplines.

Looking forward, 3-(Difluoromethyl)pyrrolidine derivatives are expected to play an increasingly important role in addressing global health challenges. Their potential applications in treatments for neurodegenerative diseases, metabolic disorders, and infectious diseases are particularly promising. The unique properties imparted by the difluoromethyl group continue to inspire innovative molecular designs that push the boundaries of medicinal chemistry.

For researchers working with 3-(Difluoromethyl)pyrrolidine 1376435-67-4, proper handling and storage recommendations should be followed to maintain compound integrity. While not classified as hazardous under standard conditions, appropriate laboratory practices should be observed when working with any chemical substance. The compound's stability and handling characteristics contribute to its popularity as a research material.

In conclusion, 3-(Difluoromethyl)pyrrolidine (CAS No. 1376435-67-4) represents a versatile and valuable building block in modern chemical research. Its unique structural features and growing range of applications in pharmaceutical development and agrochemical innovation ensure its continued importance in scientific advancement. As research into fluorinated compounds expands, this molecule will likely remain at the forefront of discoveries in bioactive molecule design and development.